Cas no 1806489-75-7 (2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1806489-75-7
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4907015
• Update Time: 2025-06-14

2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)4-2-1-3(6(12)13-4)7(9,10)11/h1-2H
• InChI Key： SDNNWJDESPPNQN-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC=C(C(=O)Cl)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride

Comprehensive Overview of 2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806489-75-7)

2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806489-75-7) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals frequently search for this compound due to its relevance in cross-coupling reactions, heterocyclic chemistry, and fluorinated building blocks.

The growing demand for fluorinated compounds in drug discovery has positioned 2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride as a critical reagent. Its carbonyl chloride functionality enables efficient derivatization, making it a preferred choice for synthesizing pyridine-based pharmaceuticals. Recent trends in AI-driven molecular design and high-throughput screening have further amplified interest in this compound, as it aligns with the need for diverse chemical libraries.

From a synthetic perspective, CAS No. 1806489-75-7 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings. Its electron-deficient pyridine core enhances reactivity, facilitating the construction of biaryl systems and conjugated polymers. These applications are particularly relevant in the development of OLED materials and catalysts, addressing current market demands for advanced functional materials.

Environmental and regulatory considerations are also pivotal when discussing 2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride. The compound’s stability and compatibility with green chemistry principles are frequently evaluated, as industries strive to minimize hazardous waste and adopt sustainable synthesis methods. This aligns with broader ESG (Environmental, Social, and Governance) goals, a hot topic among investors and policymakers.

In summary, 2-Iodo-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806489-75-7) is a versatile and indispensable tool in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting its adaptability to evolving industry needs. As research into fluorinated heterocycles and catalytic processes advances, this compound will likely remain a focal point for innovation.